
Personal protective equipment for handling
Barasertib dihydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Barasertib dihydrochloride

Cat. No.: B1628234 Get Quote

Essential Safety and Handling Guide for
Barasertib Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Barasertib
dihydrochloride (also known as AZD1152 dihydrochloride), a potent and selective Aurora B

kinase inhibitor. Adherence to these procedures is essential to ensure a safe laboratory

environment and minimize exposure risks.

I. Personal Protective Equipment (PPE)
When handling Barasertib dihydrochloride, a comprehensive PPE strategy is crucial. The

following table summarizes the recommended equipment to be used at all stages of handling,

from preparation to disposal.
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Body Part
Personal Protective

Equipment
Specifications and Remarks

Eyes/Face
Safety Goggles with side-

shields

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield may be required for

splash-prone procedures.[1]

Skin Chemical-impermeable gloves

Gloves must be inspected for

integrity before each use.

Wash and dry hands

thoroughly after handling. The

selected gloves must satisfy

EU Directive 89/686/EEC and

the EN 374 standard.[1]

Fire/flame resistant and

impervious clothing

A lab coat is the minimum

requirement. For larger

quantities or procedures with a

higher risk of exposure, a

chemical-resistant gown or

apron is recommended.[1]

Respiratory Full-face respirator

To be used if exposure limits

are exceeded, or if irritation or

other symptoms are

experienced.[1] Ensure proper

fit and training.

II. Operational Plan for Safe Handling
A systematic approach to handling Barasertib dihydrochloride is vital for minimizing risk. The

following step-by-step protocol outlines the key stages of the handling process.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a tightly closed, dry, cool, and well-ventilated place.[1]
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Keep the compound away from incompatible materials such as strong oxidizing agents and

strong acids.[2]

For long-term storage, refer to the manufacturer's specific recommendations, which may

include storage at -20°C.[3]

2. Preparation of Solutions:

All handling of the solid compound and preparation of solutions should be conducted in a

well-ventilated area, preferably within a chemical fume hood.[1]

Avoid the formation of dust and aerosols.[1]

Barasertib dihydrochloride is soluble in DMSO.[3] Use fresh, anhydrous DMSO for optimal

solubility.[4]

For in vivo experiments, specific formulation protocols may be required, such as dilution in

corn oil or a mixture of PEG300, Tween-80, and water.[4]

3. Experimental Use:

Wear the appropriate PPE at all times.

Avoid contact with skin and eyes.[1]

Handle in accordance with good industrial hygiene and safety practices.[2]

After use, decontaminate all surfaces and equipment.

4. Waste Disposal:

Dispose of waste in suitable, closed containers.[1]

Adhere to all local, state, and federal regulations for chemical waste disposal.[1]

Do not allow the chemical to enter drains or the environment.[1]

III. Emergency Procedures
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In the event of an accidental release or exposure, immediate and appropriate action is critical.

First-Aid Measures:

If inhaled: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[1]

Following skin contact: Immediately remove contaminated clothing. Wash the affected area

with soap and plenty of water. Consult a doctor if irritation persists.[1][2]

Following eye contact: Rinse with pure water for at least 15 minutes. Seek immediate

medical attention.[1]

Following ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate

medical attention.[1]

Accidental Release Measures:

Evacuate personnel to safe areas and ensure adequate ventilation.[1]

Remove all sources of ignition.[1]

Wear appropriate PPE, including chemical-impermeable gloves and safety goggles.[1]

For spills, sweep up the solid material and place it in a suitable, closed container for

disposal.[2] Avoid generating dust.

Prevent the substance from entering drains and waterways.[1]

IV. Spill Response Workflow
The following diagram illustrates the logical steps to be taken in the event of a chemical spill.
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Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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